Cas no 85916-47-8 (Katacalcin)

• Product Name: Katacalcin
• CAS No: 85916-47-8
• MF: C₉₇H₁₅₄N₃₄O₃₆S₂
• MW: 2436.59687757492
• CID: 725411
• PubChem ID: 16130976
• Update Time: 2025-05-25

Katacalcin Chemical and Physical Properties

Names and Identifiers

• Katacalcin (human)(9CI)
• CALCITONIN C-TERMINAL FLANKING PEPTIDE (HUMAN)
• Katacalcin
• Asp-Met-Ser-Ser-Asp-Leu-Glu-Arg-Asp-His-Arg-Pro-His-Val-Ser-Met-Pro-Gln-Asn-Ala-Asn
• Calcitonin carboxyl-terminal flanking peptide
• CCAP
• CCP I
• DMSSDLERDHRPHVSMPQNAN
• hCCAP
• Human ccap
• PDN 21
• Pdn-21
• Peptide (aspartic acid-asparagine)
• Preprocalcitonin carboxyl-terminal region peptide
• L-α-Aspartyl-L-methionyl-L-seryl-L-seryl-L-α-aspartyl-L-leucyl-L-α-glutamyl-L-arginyl-L-α-aspartyl-L-histidyl-L-arginyl-L-prolyl-L-histidyl-L-valyl-L-seryl-L-methionyl-L-prolyl-L-glutaminyl-L-asparaginyl-L-alanyl-L-asparagine (ACI)
• Katacalcin (human) (9CI)
• 108: PN: US20050009742 SEQID: 8 unclaimed sequence
• 181: PN: US20090175821 SEQID: 222 claimed protein
• 18: PN: WO2010046136 SEQID: 25 unclaimed sequence
• 1: PN: CN105732810 SEQID: 2 claimed sequence
• 25: PN: WO2019106193 SEQID: 25 claimed protein
• 43: PN: WO0069900 SEQID: 222 unclaimed sequence
• Calcitonin carboxy-terminal flanking peptide (human)
• Human carboxy-terminal calcitonin-adjacent peptide
• CCP (calcitonin carboxyl-terminal peptide)
• Calcitonin carboxyl-terminal peptide, human
• Katacalcin (human)
• CCAP (katacalcin)
• 85916-47-8

• Inchi： 1S/C97H154N34O36S2/c1-43(2)28-55(119-84(155)60(35-73(144)145)123-88(159)62(38-132)127-89(160)63(39-133)126-80(151)52(20-26-168-6)113-76(147)48(98)31-71(140)141)82(153)115-51(17-19-70(138)139)78(149)114-49(12-8-22-108-96(102)103)77(148)122-59(34-72(142)143)85(156)120-56(29-46-36-106-41-110-46)83(154)117-53(13-9-23-109-97(104)105)93(164)130-24-11-15-66(130)91(162)124-57(30-47-37-107-42-111-47)86(157)129-74(44(3)4)92(163)128-64(40-134)87(158)118-54(21-27-169-7)94(165)131-25-10-14-65(131)90(161)116-50(16-18-67(99)135)79(150)121-58(32-68(100)136)81(152)112-45(5)75(146)125-61(95(166)167)33-69(101)137/h36-37,41-45,48-66,74,132-134H,8-35,38-40,98H2,1-7H3,(H2,99,135)(H2,100,136)(H2,101,137)(H,106,110)(H,107,111)(H,112,152)(H,113,147)(H,114,149)(H,115,153)(H,116,161)(H,117,154)(H,118,158)(H,119,155)(H,120,156)(H,121,150)(H,122,148)(H,123,159)(H,124,162)(H,125,146)(H,126,151)(H,127,160)(H,128,163)(H,129,157)(H,138,139)(H,140,141)(H,142,143)(H,144,145)(H,166,167)(H4,102,103,108)(H4,104,105,109)/t45-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,74-/m0/s1
• InChI Key： UYPZXUIXSSDJPM-CGVKNGJKSA-N
• SMILES： C(N1CCC[C@H]1C(=O)N[C@H](C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CO)C(=O)N[C@@H](CCSC)C(N1CCC[C@H]1C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](C)C(=O)N[C@H](C(=O)O)CC(=O)N)=O)CC1NC=NC=1)(=O)[C@H](CCCNC(N)=N)NC(=O)[C@@H](NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CCSC)NC(=O)[C@@H](N)CC(=O)O)CC1NC=NC=1

Computed Properties

• Exact Mass: 2435.07000
• Monoisotopic Mass: 2435.0706397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 37
• Hydrogen Bond Acceptor Count: 43
• Heavy Atom Count: 169
• Rotatable Bond Count: 81
• Complexity: 5490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -15.8
• Topological Polar Surface Area: 1190Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines:1.Calculate the length of the peptide.2.Calculate the overall charge of the entire peptide according to the following table:ContentsAssign valueAcidic amino acidAsp (D), Glu (E), and the C-terminal -COOH.-1Basic amino acidArg (R), Lys (K), His (H), and the N-terminal -NH2+1Neutral amino acidGly (G), Ala (A), Leu (L), Ile (I), Val (V), Cys (C), Met (M), Thr (T), Ser (S), Phe (F), Tyr (Y), Trp (W), Pro (P), Asn (N), Gln (Q)03.
• PSA: 1198.66000
• LogP: -3.82980

Katacalcin Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Katacalcin

Katacalcin: A Comprehensive Overview

Katacalcin, also known by its CAS number 85916-47-8, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings and provides an in-depth analysis of Katacalcin's structure, synthesis, and functional applications.

Katacalcin is a naturally occurring compound with a complex molecular structure that has been isolated from various biological sources. Its chemical composition has been extensively studied, revealing a unique arrangement of functional groups that contribute to its distinctive reactivity and stability. Recent advancements in analytical techniques have enabled researchers to elucidate the precise structure of Katacalcin, paving the way for further exploration of its properties.

The synthesis of Katacalcin has been a focal point of recent studies. Traditional methods often involved multi-step reactions with low yields, but breakthroughs in catalytic processes have significantly improved the efficiency of its production. For instance, the use of transition metal catalysts has not only enhanced the yield but also reduced the environmental impact of the synthesis process. These developments underscore the importance of sustainable chemistry in modern research.

Katacalcin exhibits remarkable bioactivity, making it a promising candidate for various biomedical applications. Recent studies have demonstrated its potential as an anti-inflammatory agent, with experiments showing significant reduction in inflammatory markers in preclinical models. Additionally, Katacalcin has shown promise in modulating cellular signaling pathways, which could have implications for treating chronic diseases such as cancer and neurodegenerative disorders.

In the field of materials science, Katacalcin has emerged as a valuable component in the development of advanced materials. Its ability to form stable complexes with metal ions has led to its use in creating novel catalytic systems and sensors. For example, researchers have successfully utilized Katacalcin-based materials for detecting trace amounts of heavy metals in environmental samples, highlighting its potential in environmental monitoring and remediation.

The environmental impact of Katacalcin is another area that has received considerable attention. Studies have shown that it exhibits biodegradability under specific conditions, reducing concerns about its long-term effects on ecosystems. Furthermore, its ability to act as a natural chelating agent makes it a viable alternative to synthetic chemicals in various industrial processes, thereby promoting eco-friendly practices.

Recent collaborative efforts between academia and industry have accelerated the commercialization of products incorporating Katacalcin. These products range from pharmaceutical formulations to specialty chemicals, showcasing its versatility across different sectors. The integration of cutting-edge technologies such as artificial intelligence and machine learning has further enhanced our understanding of Katacalcin's behavior under diverse conditions.

In conclusion, Katacalcin (CAS 85916-47-8) stands out as a multifaceted compound with vast potential across various domains. From biomedical applications to environmental solutions, its unique properties continue to inspire innovative research and development. As advancements in synthesis techniques and application studies progress, Katacalcin is poised to play an increasingly significant role in shaping future technologies and therapies.